(1R,2R)-2-fluoro-N-(2-phenoxyethyl)cyclopentan-1-amine

• IUPAC Name: (1R,2R)-2-fluoro-N-(2-phenoxyethyl)cyclopentan-1-amine
• InChI: InChI=1S/C13H18FNO/c14-12-7-4-8-13(12)15-9-10-16-11-5-2-1-3-6-11/h1-3,5-6,12-13,15H,4,7-10H2/t12-,13-/m1/s1
• InChI Key: LXLQQCUWJVSRTA-CHWSQXEVSA-N
• Canonical SMILES: C1CC(C(C1)F)NCCOC2=CC=CC=C2
• Isomeric SMILES: C1C[C@H]([C@@H](C1)F)NCCOC2=CC=CC=C2
• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol

Description

(1R,2R)-2-fluoro-N-(2-phenoxyethyl)cyclopentan-1-amine, hereafter referred to as FCPEA, is a cyclic amine compound that has been studied extensively for its potential applications in organic synthesis, drug development, and biochemistry. FCPEA is an important intermediate in the synthesis of many compounds, and its presence in complex molecules has been associated with a range of biological activities. In

Scientific Research Applications

Structural and Reaction Studies

• Solution Structures of Lithium Enolates : A study by Kolonko et al. (2009) focused on the solution structures of lithium enolates derived from cyclopentanone and other ketones, revealing insights into their complex structures in various solvents. This research is foundational for understanding the reactivity and applications of cyclopentanone derivatives in organic synthesis, potentially including fluorinated compounds like (1R,2R)-2-fluoro-N-(2-phenoxyethyl)cyclopentan-1-amine (Kolonko, Biddle, Guzei, & Reich, 2009).

Catalysis and Synthesis

• Ketone Reductive Amination : Guo et al. (2019) explored the use of Ru/Nb2O5 catalysts for the reductive amination of cyclopentanone, achieving high yields of cyclopentylamine. This work underlines the potential for catalytic systems in synthesizing amines from ketones, relevant to compounds like (1R,2R)-2-fluoro-N-(2-phenoxyethyl)cyclopentan-1-amine, which could be applied in the production of pharmaceuticals and agrochemicals (Guo, Tong, Liu, Guo, & Wang, 2019).

Fluorinated Compounds Synthesis

• Mild and Metal-Free Oxy- and Amino-Fluorination : Parmar and Rueping (2014) developed a method for the synthesis of fluorinated heterocycles via mild intramolecular fluoro-cyclisation, highlighting the importance of fluorine in enhancing the biological activity of pharmaceutical compounds. This research may provide insights into methodologies for introducing fluorine into cyclopentanamine derivatives (Parmar & Rueping, 2014).

Advanced Materials and Sensing Applications

• Fluorescent and Colorimetric pH Probe : Diana et al. (2020) synthesized a water-soluble fluorescent and colorimetric pH probe, which could be related to the study of fluorescent properties in compounds similar to (1R,2R)-2-fluoro-N-(2-phenoxyethyl)cyclopentan-1-amine. This demonstrates the compound's potential application in developing pH-sensitive materials for biomedical imaging (Diana, Caruso, Tuzi, & Panunzi, 2020).